2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}-N-[(3-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-[[2-(furan-2-yl)-4-oxo-5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C19H17N5O4S/c1-27-13-5-2-4-12(8-13)10-20-17(25)11-29-19-22-21-18(26)15-9-14(23-24(15)19)16-6-3-7-28-16/h2-9H,10-11H2,1H3,(H,20,25)(H,21,26)
• InChI Key: IKEUUKTUCOMHPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CSC2=NNC(=O)C3=CC(=NN32)C4=CC=CO4
• Molecular Formula: C19H17N5O4S
• Molecular Weight: 411.4 g/mol
• CAS No.: 1040638-61-6

Description

This compound is a pyrazolo-triazine derivative featuring a furan-2-yl substituent at position 2, a sulfanyl-linked acetamide group at position 7, and a 3-methoxyphenylmethyl moiety on the acetamide nitrogen. The sulfanyl group enhances electrophilic reactivity, while the 3-methoxyphenyl group contributes to lipophilicity, influencing pharmacokinetic properties such as membrane permeability and metabolic stability. Current synthetic routes for analogous compounds involve multi-step reactions, including cyclization and coupling strategies, as seen in related pyrazolo-triazine syntheses .

Comparison with Similar Compounds

Table 1. Comparative Molecular Properties

Compound	Core Structure	Substituent (R)	Molecular Weight	LogP (Predicted)	Bioactivity (Reported)
Target Compound	Pyrazolo-triazine	3-Methoxyphenylmethyl	452.47 g/mol	2.8	Under investigation
4-Fluorophenyl Analogue ()	Pyrazolo-triazine	4-Fluorophenyl	440.42 g/mol	2.3	Not reported
Triazole Derivative ()	1,2,4-Triazole	Furan-2-yl	378.40 g/mol	1.9	Anti-exudative (10 mg/kg dose)

Bioactivity and Target Interactions

• Target selectivity: Pyrazolo-triazines often interact with kinases or epigenetic regulators (e.g., HDACs).
• Cluster analysis (): Compounds with >60% structural similarity to the target clustered into groups with shared protein targets (e.g., kinases, oxidoreductases), supporting scaffold-driven target engagement.

Limitations and Divergences

• For example, fluorophenyl analogues () may exhibit divergent target affinity due to altered electronic profiles.
• Synthetic accessibility : The 3-methoxyphenyl group introduces steric hindrance, complicating coupling reactions compared to smaller substituents like fluorine .